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Compound of Interest

Compound Name: 2-tert-Butyl-4-methoxyphenol

Cat. No.: B074144

Essential Safety and Handling Guide for 2-tert-
Butyl-4-methoxyphenol

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-tert-Butyl-4-methoxyphenol
(BHA). Adherence to these protocols is essential for ensuring a safe laboratory environment.

Chemical Identifier:

o Name: 2-tert-Butyl-4-methoxyphenol

e Synonyms: BHA, 3(2)-tert-Butyl-4-hydroxyanisole
e CAS Number: 25013-16-5[1]

Hazard Identification and Classification

2-tert-Butyl-4-methoxyphenol is classified as a hazardous chemical and requires careful
handling.[1][2] The primary hazards associated with this compound are summarized below.
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Hazard Classification Category Hazard Statement

Acute Oral Toxicity Category 4 Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]
Serious Eye Damage/Irritation Category 2 Causes serious eye irritation.

Carcinogenicity

Category 1B/ 2

May cause cancer. /

Suspected of causing cancer.

Specific Target Organ Toxicity

May cause respiratory

) Category 3 S
(Single Exposure) irritation.
] o Suspected of damaging fertility
Reproductive Toxicity Category 2 ]
or the unborn child.
Hazardous to the Aquatic Toxic to aquatic life with long
Category 2

Environment (Chronic)

lasting effects.

Signal Word: Danger

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-tert-Butyl-4-methoxyphenol to

minimize exposure risk. The following table outlines the recommended PPE.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant, impervious
gloves (e.g., Butyl rubber,

Neoprene).

Prevents skin contact and
absorption, which can cause

skin irritation.

Skin and Body Protection

Chemical-resistant lab coat,

apron, and closed-toe shoes.

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH/MSHA or European
Standard EN 149 approved
respirator with a particulate
filter (conforming to EN 143) is
required if exposure limits are
exceeded, if irritation or other
symptoms are experienced, or

if dust is generated.

Minimizes the risk of inhaling
harmful dust or vapors that can
cause respiratory tract

irritation.

Operational Plan for Handling

A systematic approach is crucial for safely handling 2-tert-Butyl-4-methoxyphenol.

[EEN

. Preparation:

working order.

chemical.

N

. Engineering Controls:

Obtain and read the Safety Data Sheet (SDS) before use.

Ensure an emergency eyewash station and safety shower are readily accessible and in good

All personnel must be trained on the specific hazards and handling procedures for this
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» All work with 2-tert-Butyl-4-methoxyphenol should be conducted in a certified chemical
fume hood to ensure adequate ventilation.

e Use local exhaust ventilation to control the generation of dust.
3. Donning PPE:

o Put on all required PPE as specified in the table above before entering the designated
handling area.

4. Chemical Handling:

» Avoid direct contact with the skin, eyes, and clothing.

e Do not breathe in dust, mist, vapors, or spray.

¢ Use only non-sparking tools to prevent ignition sources.
o Keep the container tightly closed when not in use.

e Wash hands and any exposed skin thoroughly after handling.
e Do not eat, drink, or smoke when using this product.

5. Storage:

o Store in a dry, cool, and well-ventilated place.

o Keep containers tightly closed.

» Store locked up.

o Incompatible materials to avoid include strong oxidizing agents, strong bases, and strong
acids.

Emergency Procedures

First-Aid Measures:
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Exposure Route First-Aid Procedure

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o i

do. Continue rinsing for at least 15 minutes. Get

medical attention.

Wash off immediately with plenty of soap and
] water for at least 15 minutes. If skin irritation
Skin Contact _ _ _
occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. If breathing is

difficult, give oxygen. Get medical attention.

Clean mouth with water and drink plenty of
Ingestion water afterwards. Call a POISON CENTER or

doctor/physician if you feel unwell.

Spill Cleanup Protocol:

Evacuate: Immediately evacuate the affected area and alert nearby personnel.
» Ventilate: Ensure the area is well-ventilated.

o Contain: Use a non-combustible absorbent material (e.g., sand, vermiculite) to contain the
spill.

o Collect: Carefully sweep up and shovel the material into a suitable, labeled, and closed
container for disposal. Avoid dust formation.

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan

o Dispose of contents and container to an approved waste disposal plant.
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e This substance is toxic to aquatic life with long-lasting effects; avoid release to the
environment.

o Contaminated packaging should be handled in the same way as the substance itself.

Safety Workflow Diagram
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Workflow for Handling 2-tert-Butyl-4-methoxyphenol

Start: Handling 2-tert-Butyl-4-methoxyphenol

Preparation:
- Review SDS
- Verify Emergency Equipment
- Assemble PPE

;

Engineering Controls:
- Use Chemical Fume Hood
- Ensure Proper Ventilation

Chemical Handling:
- Avoid Contact and Inhalation
- Keep Container Closed

Spill or Exposure?

Yes (Exposure)

Storage: Spill Cleanup: First Aid & Emergency Procedures:
- Cool, Dry, Well-Ventilated Area - Evacuate, Ventilate, Contain - Follow SDS Guidelines
- Away from Incompatibles - Use Absorbent Material - Seek Medical Attention

Disposal:
- Approved Waste Disposal Plant
- Avoid Environmental Release

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-tert-Butyl-4-methoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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